Cas no 36877-69-7 (Rhodamine B isothiocyanate)

Rhodamine B isothiocyanate (RBITC) is a fluorescent dye derivative of Rhodamine B, functionalized with an isothiocyanate group for covalent conjugation to amines in biomolecules. Its key advantages include high fluorescence quantum yield, photostability, and excitation/emission maxima (~560 nm/~580 nm) suitable for various imaging applications. The isothiocyanate group enables efficient labeling of proteins, antibodies, or other amine-containing substrates, forming stable thiourea bonds. RBITC is widely used in fluorescence microscopy, flow cytometry, and immunohistochemistry due to its bright emission and compatibility with common filter sets. It is particularly valuable in multiplex assays when paired with other fluorophores, offering reliable performance in biological and chemical research.
Rhodamine B isothiocyanate structure
Rhodamine B isothiocyanate structure
Product Name:Rhodamine B isothiocyanate
CAS No:36877-69-7
MF:C29H30ClN3O3S
MW:536.084805011749
CID:54642
PubChem ID:329824007
Update Time:2025-10-28

Rhodamine B isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Rhodamine B isothiocyanate
    • 9-[2-Carboxy-5-isothiocyanatophenyl]-3,6-bis(diethylamino)xanthylium chloride
    • RHODAMINE B ISOTHIOCYANATE CONJUGATION GRADE
    • RBITC
    • TETRAETHYLRHODAMINE ISOTHIOCYANATE
    • RHODAMINE B ISOTHIOCYANATE-CELITE(R)
    • 9-[2-carboxy-5(or6)-isothiocyanatophenyl]-3,6-bis(diethylamino)-xanthyliu
    • rhodamine B 5-isothiocyanate
    • rhodamineisothiocyanate
    • 4(5)-RHODAMINE ISOTHIOCYANATE B
    • MDL: MFCD00136007
    • Inchi: 1S/C29H29N3O3S.ClH/c1-5-31(6-2)19-12-14-21-25(16-19)35-26-17-20(32(7-3)8-4)13-15-22(26)27(21)28-23(29(33)34)10-9-11-24(28)30-18-36;/h9-17H,5-8H2,1-4H3;1H
    • InChI Key: ASPXTKVHMNAXGJ-UHFFFAOYSA-N
    • SMILES: C1(=C2C=C/C(=[N+](\CC)/CC)/C=C2OC2C=C(N(CC)CC)C=CC1=2)C1=C(C(=O)O)C=CC=C1N=C=S.[Cl-]

Computed Properties

  • Exact Mass: 535.17000
  • Monoisotopic Mass: 535.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 804
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Crystallization. It is a mixture of isomers at 5 and 6 positions. It is sensitive to moisture
  • Density: 1.23
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.639
  • Solubility: methanol: soluble10mg/mL
  • Stability/Shelf Life: Stable, but may be sensitive to light or moisture. Store dark and dry. Incompatible with strong oxidizing agents.
  • PSA: 101.14000
  • LogP: 3.29930
  • Solubility: Not determined
  • Sensitiveness: Sensitive to light and humidity
  • Vapor Pressure: No data available

Rhodamine B isothiocyanate Security Information

Rhodamine B isothiocyanate Customs Data

  • HS CODE:29329990

Rhodamine B isothiocyanate Pricemore >>

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Rhodamine B isothiocyanate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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Audited Supplier Audited Supplier
(CAS:36877-69-7)RHODAMINE B ISOTHIOCYANATE
Order Number:sfd3161
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Rhodamine B isothiocyanate

Rhodamine B Isothiocyanate: A Comprehensive Overview

Rhodamine B isothiocyanate, also known as Rhodamine B isothiocyanate (RBITC), is a fluorescent dye with the CAS number 36877-69-7. This compound is widely utilized in various scientific and industrial applications due to its unique photophysical properties and high fluorescence efficiency. In recent years, advancements in fluorescence imaging and sensing technologies have further highlighted the significance of Rhodamine B isothiocyanate in cutting-edge research.

The synthesis of Rhodamine B isothiocyanate involves a series of chemical reactions, including the conversion of rhodamine B into its corresponding isothiocyanate derivative. This process ensures the compound's stability and enhances its compatibility with various substrates, making it suitable for applications such as bioconjugation and surface modification. Recent studies have explored novel synthetic pathways to improve the yield and purity of Rhodamine B isothiocyanate, thereby expanding its potential uses in advanced materials science.

One of the most notable applications of Rhodamine B isothiocyanate is in fluorescence microscopy and imaging. Its high quantum yield and strong emission intensity make it an ideal candidate for tracking cellular processes and molecular interactions. For instance, researchers have employed RBITC-labeled probes to study intracellular trafficking, protein localization, and real-time monitoring of enzymatic activities. These findings underscore the importance of Rhodamine B isothiocyanate in advancing our understanding of complex biological systems.

In addition to its role in biological imaging, Rhodamine B isothiocyanate has found applications in chemical sensing and environmental monitoring. By incorporating RBITC into sensor platforms, scientists have developed highly sensitive detectors for analytes such as heavy metals, pH changes, and reactive oxygen species. Recent breakthroughs in nanotechnology have further enhanced the sensitivity and selectivity of these sensors, paving the way for their use in clinical diagnostics and environmental protection.

The photophysical properties of Rhodamine B isothiocyanate are another area of active research. Studies have demonstrated that RBITC exhibits excellent resistance to photobleaching under certain conditions, making it suitable for long-term imaging experiments. Moreover, its fluorescence emission can be fine-tuned by modifying the surrounding chemical environment, enabling the creation of custom-tailored fluorescent markers for specific applications.

From a materials science perspective, Rhodamine B isothiocyanate has been integrated into advanced materials such as polymers, nanoparticles, and hydrogels. These materials leverage RBITC's fluorescence properties for applications ranging from drug delivery systems to smart responsive materials. Recent advancements in 3D printing technology have also incorporated RBITC into printable hydrogels, offering new possibilities for tissue engineering and regenerative medicine.

In conclusion, Rhodamine B isothiocyanate (CAS No. 36877-69-7) stands as a versatile tool in modern science and technology. Its widespread use in fluorescence imaging, sensing, and material science continues to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking applications of this remarkable compound.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:36877-69-7)RHODAMINE B ISOTHIOCYANATE
sfd3161
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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